Cas no 80568-19-0 (1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one)

1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one structure
80568-19-0 structure
Product Name:1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one
CAS No:80568-19-0
MF:C20H24N2O2S
MW:356.481763839722
CID:985843
PubChem ID:327409
Update Time:2025-04-20

1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one
    • 1-[2-(diethylamino)ethylamino]-2-hydroxy-4-methylthioxanthen-9-one
    • JX9UAS3F69
    • 80568-19-0
    • NSC-302335
    • 1-(2-diethylaminoethylamino)-2-hydroxy-4-methyl-thioxanthen-9-one
    • NSC302335
    • UNII-JX9UAS3F69
    • CHEMBL306509
    • DTXSID60230402
    • 9H-Thioxanthen-9-one, 1-((2-(diethylamino)ethyl)amino)-2-hydroxy-4-methyl-
    • 9H-Thioxanthen-9-one, 1-[[2-(diethylamino)ethyl]amino]-2-hydroxy-4-methyl-
    • NSC 302335
    • DS-006205
    • Inchi: 1S/C20H24N2O2S/c1-4-22(5-2)11-10-21-18-15(23)12-13(3)20-17(18)19(24)14-8-6-7-9-16(14)25-20/h6-9,12,21,23H,4-5,10-11H2,1-3H3
    • InChI Key: KAEPIGKWCOVABV-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C2=C1C(C)=CC(=C2NCCN(CC)CC)O)=O

Computed Properties

  • Exact Mass: 356.15584919g/mol
  • Monoisotopic Mass: 356.15584919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.9Ų
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